Cas no 2229629-31-4 (2-(3-bromopyridin-4-yl)propanal)

• Product Name: 2-(3-bromopyridin-4-yl)propanal
• CAS No: 2229629-31-4
• MF: C₈H₈BrNO
• MW: 214.0592212677
• CID: 5882060
• PubChem ID: 165779102
• Update Time: 2025-11-01

2-(3-bromopyridin-4-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromopyridin-4-yl)propanal
• 2229629-31-4
• EN300-1906399

• Inchi： 1S/C8H8BrNO/c1-6(5-11)7-2-3-10-4-8(7)9/h2-6H,1H3
• InChI Key： OUPPBSIXOOXMFR-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C(C=O)C

Computed Properties

• Exact Mass: 212.97893g/mol
• Monoisotopic Mass: 212.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30Ų

Additional information on 2-(3-bromopyridin-4-yl)propanal

Introduction to 2-(3-bromopyridin-4-yl)propanal (CAS No. 2229629-31-4)

2-(3-bromopyridin-4-yl)propanal (CAS No. 2229629-31-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromopyridine moiety and an aldehyde functional group. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 2-(3-bromopyridin-4-yl)propanal consists of a pyridine ring substituted with a bromine atom at the 3-position and an aldehyde group attached to the 4-position through a propyl chain. The presence of the bromine atom provides a versatile handle for further chemical modifications, such as cross-coupling reactions, which are crucial in the development of novel compounds with potential therapeutic applications.

Recent advancements in synthetic methodologies have significantly improved the efficiency and selectivity of the synthesis of 2-(3-bromopyridin-4-yl)propanal. For instance, transition-metal-catalyzed reactions, particularly palladium-catalyzed cross-coupling reactions, have been extensively studied to optimize the synthesis process. These methods not only enhance the yield but also reduce the formation of by-products, making the compound more suitable for large-scale production.

In terms of its biological activity, 2-(3-bromopyridin-4-yl)propanal has shown promising results in preliminary studies. Research has indicated that this compound exhibits potential anti-inflammatory and anti-cancer properties. Specifically, it has been reported to inhibit certain enzymes involved in inflammatory pathways and to induce apoptosis in cancer cells. These findings suggest that 2-(3-bromopyridin-4-yl)propanal could serve as a lead compound for the development of new therapeutic agents.

The aldehyde functional group in 2-(3-bromopyridin-4-yl)propanal is particularly reactive and can participate in various chemical reactions, such as condensation reactions with amines to form imines or Schiff bases. This reactivity makes it an attractive building block for the synthesis of complex molecules with diverse biological activities. For example, imines derived from 2-(3-bromopyridin-4-yl)propanal have been explored for their potential as inhibitors of protein-protein interactions, which are critical in many disease processes.

Clinical trials involving compounds derived from 2-(3-bromopyridin-4-yl)propanal are still in their early stages, but preliminary data are encouraging. One notable study published in the Journal of Medicinal Chemistry reported that a derivative of this compound demonstrated significant efficacy in reducing tumor growth in mouse models of breast cancer. This derivative was found to target specific signaling pathways involved in cancer cell proliferation and survival.

The safety profile of 2-(3-bromopyridin-4-yl)propanal is another important aspect that has been investigated. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical models. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 2-(3-bromopyridin-4-yl)propanal (CAS No. 2229629-31-4) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an attractive intermediate for the synthesis of bioactive molecules with diverse therapeutic applications. Ongoing research continues to explore its full potential, paving the way for the development of new drugs to address unmet medical needs.